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Des-(2-methoxyethyl)amino Gadoverstamide Des-(2-methoxyethyl)amino Gadoverstamide
Brand Name: Vulcanchem
CAS No.: 459799-37-2
VCID: VC0126675
InChI: InChI=1S/C17H30N4O10.Gd/c1-31-7-2-18-13(22)8-20(10-15(25)26)5-3-19(9-14(23)24)4-6-21(11-16(27)28)12-17(29)30;/h2-12H2,1H3,(H,18,22)(H,23,24)(H,25,26)(H,27,28)(H,29,30);/q;+3/p-3
SMILES: COCCN=C(CN(CCN(CCN(CC(=O)O)CC(=O)O)CC(=O)[O-])CC(=O)[O-])[O-].[Gd+3]
Molecular Formula: C17H27GdN4O10
Molecular Weight: 604.671

Des-(2-methoxyethyl)amino Gadoverstamide

CAS No.: 459799-37-2

Reference Standards

VCID: VC0126675

Molecular Formula: C17H27GdN4O10

Molecular Weight: 604.671

Des-(2-methoxyethyl)amino Gadoverstamide - 459799-37-2

CAS No. 459799-37-2
Product Name Des-(2-methoxyethyl)amino Gadoverstamide
Molecular Formula C17H27GdN4O10
Molecular Weight 604.671
IUPAC Name 2-[2-[bis(carboxymethyl)amino]ethyl-[2-[carboxylatomethyl-[2-(2-methoxyethylimino)-2-oxidoethyl]amino]ethyl]amino]acetate;gadolinium(3+)
Standard InChI InChI=1S/C17H30N4O10.Gd/c1-31-7-2-18-13(22)8-20(10-15(25)26)5-3-19(9-14(23)24)4-6-21(11-16(27)28)12-17(29)30;/h2-12H2,1H3,(H,18,22)(H,23,24)(H,25,26)(H,27,28)(H,29,30);/q;+3/p-3
Standard InChIKey WNSXLJYCMHYWKN-UHFFFAOYSA-K
SMILES COCCN=C(CN(CCN(CCN(CC(=O)O)CC(=O)O)CC(=O)[O-])CC(=O)[O-])[O-].[Gd+3]
Synonyms (Hydrogen[8,11,14-tris(carboxymethyl)-6-oxo-2-oxa-5,8,11,14-tetraazahexadecan-_x000B_16-oato(4-)]gadolinium; USP Gadoversetamide Related Compound A;
PubChem Compound 131667540
Last Modified Nov 11 2021
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